Cas no 2248335-65-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate
• CAS No: 2248335-65-9
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 6221306
• PubChem ID: 165732337
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate
• EN300-6520881
• 2248335-65-9

• Inchi： 1S/C20H19N3O4/c24-18(27-23-19(25)16-6-1-2-7-17(16)20(23)26)13-15-5-3-4-12-22(15)14-8-10-21-11-9-14/h1-2,6-11,15H,3-5,12-13H2
• InChI Key： WMXHRISOZHGQCY-UHFFFAOYSA-N
• SMILES： O(C(CC1CCCCN1C1C=CN=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate (CAS No. 2248335-65-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate (CAS No. 2248335-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a pyridinylpiperidine substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This moiety is often associated with compounds that exhibit anti-inflammatory, analgesic, and neuroprotective properties. The presence of the pyridinylpiperidine substituent further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with specific receptors or enzymes.

In recent studies, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate has been evaluated for its potential as a therapeutic agent in various disease models. One notable area of research is its application in the treatment of neurodegenerative disorders. Studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 1,3-dioxoisoindoline-based compounds to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. The inhibition of MAO has been linked to improved mood and cognitive function, making these compounds promising candidates for the treatment of depression and cognitive impairments.

The pyridinylpiperidine moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate also plays a crucial role in its pharmacological activity. This substituent can interact with G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of cardiovascular diseases, neurological disorders, and psychiatric conditions. Research has demonstrated that compounds containing this moiety can modulate GPCR signaling pathways, leading to therapeutic benefits.

In addition to its potential therapeutic applications, 1,3-dioxoisoindoline-based compounds have been explored for their use as imaging agents in diagnostic procedures. The unique structural features of these compounds allow them to be labeled with radioisotopes or fluorescent tags, enabling their use in non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. This dual functionality as both a therapeutic agent and an imaging probe makes 1,3-dioxoisoindoline-based compounds highly versatile in medical applications.

The synthesis of 1,3-dioxoisoindoline-based compounds typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for the preparation of these compounds. For example, one study reported a novel approach using microwave-assisted synthesis to produce 1,3-dioxoisoindoline-based derivatives with improved yields and reduced reaction times.

The safety profile of 1,3-dioxoisoindoline-based compounds is another important aspect of their development as therapeutic agents. Preclinical studies have generally shown favorable safety profiles for these compounds, with minimal toxicity observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate their safety and efficacy in human subjects.

In conclusion, 1,3-dioxoisoindoline 2-[1-(pyridin-4-yl)piperidin-2-yl]acetate (CAS No. 2248335-65-9) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and multifaceted pharmacological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound is likely to play an increasingly important role in the field of medicinal chemistry.